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Compound of Interest

Compound Name: 5-lodothiophene-2-carbonitrile

Cat. No.: B178046

An In-Depth Technical Guide to 5-lodothiophene-2-carbonitrile for Advanced Research and
Development

Introduction

5-lodothiophene-2-carbonitrile is a halogenated heterocyclic compound that has garnered
significant interest within the scientific community, particularly in the fields of medicinal
chemistry and materials science. Its unique electronic properties and versatile reactivity make it
a valuable building block for the synthesis of complex organic molecules. This guide provides a
comprehensive overview of its fundamental properties, synthesis, and key applications, tailored
for researchers, scientists, and professionals in drug development.

Core Molecular Attributes

A clear understanding of the fundamental physicochemical properties of 5-lodothiophene-2-
carbonitrile is essential for its effective application in research and synthesis.
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Property Value Source(s)
Molecular Formula C5H2INS [1112]
Molecular Weight 235.05 g/mol [1112][31[4]
CAS Number 18945-81-8 [1][21[5]
Appearance Typically a solid

Canonical SMILES C1=CC(=C(S1)HC#N [4]

InChi Key SAARTNKVCGHQCW- ]

UHFFFAOYSA-N

Synthesis and Mechanistic Insights

The synthesis of 5-lodothiophene-2-carbonitrile is a critical process for its utilization in further
chemical transformations. A common and effective method involves the direct iodination of 2-
thiophenecarbonitrile.

Experimental Protocol: Direct lodination of 2-
Thiophenecarbonitrile

This protocol outlines a standard laboratory procedure for the synthesis of 5-lodothiophene-2-
carbonitrile.

Materials:

2-Thiophenecarbonitrile

N-lodosuccinimide (NIS)

Anhydrous Acetonitrile (CH3CN)

Round-bottom flask

Magnetic stirrer and stir bar

Inert atmosphere setup (e.g., nitrogen or argon)
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» Standard laboratory glassware for workup and purification
« Silica gel for column chromatography
Procedure:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 2-
thiophenecarbonitrile in anhydrous acetonitrile.

o Reagent Addition: To the stirred solution, add N-lodosuccinimide (NIS) portion-wise at room
temperature. The use of NIS is favored due to its mild and selective iodinating properties.

o Reaction Monitoring: The reaction progress should be monitored by Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to ensure the
complete consumption of the starting material.

o Workup: Upon completion, the reaction mixture is quenched with a saturated aqueous
solution of sodium thiosulfate to remove any unreacted iodine. The organic layer is then
extracted with a suitable solvent like ethyl acetate.

 Purification: The crude product is purified by column chromatography on silica gel to yield
pure 5-lodothiophene-2-carbonitrile.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 5-lodothiophene-2-carbonitrile.
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Applications in Drug Discovery and Materials
Science

5-lodothiophene-2-carbonitrile serves as a versatile intermediate in the synthesis of a wide
range of functional molecules due to the reactivity of both the iodo and cyano groups.

o Cross-Coupling Reactions: The iodine atom at the 5-position is susceptible to a variety of
palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira
couplings. This allows for the introduction of diverse aryl, alkyl, and alkynyl substituents,
enabling the construction of complex molecular scaffolds for drug discovery.

» Modification of the Cyano Group: The nitrile functionality can be hydrolyzed to a carboxylic
acid, reduced to an amine, or converted to a tetrazole ring, providing further avenues for
molecular diversification and the development of novel bioactive compounds.

» Organic Electronics: The thiophene ring is a key component in many organic electronic
materials. The ability to functionalize the thiophene core using 5-lodothiophene-2-
carbonitrile as a starting material is crucial for the development of new organic
semiconductors and conducting polymers.

Logical Relationship of Functional Group Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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